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Cat. No.: B15577677

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of the anti-ischemic effects of S-15176, a

novel trimetazidine derivative. While a direct meta-analysis of S-15176 is not yet available in

published literature, this document synthesizes available preclinical data on its efficacy and

mechanism of action. To offer a relevant clinical context, this guide also presents a comparison

with the well-established anti-ischemic agent, trimetazidine, based on existing meta-analyses of

its clinical trials.

Mechanism of Action: A Focus on Mitochondrial
Protection
S-15176 exerts its anti-ischemic effects primarily by targeting mitochondria, the cellular

powerhouses critical for cell survival, especially under ischemic conditions. Its multifaceted

mechanism involves the modulation of several key mitochondrial processes:

Inhibition of the Mitochondrial Permeability Transition Pore (PTP): S-15176 has been shown

to inhibit the opening of the PTP, a critical event in ischemia-reperfusion injury that leads to

mitochondrial swelling, uncoupling of oxidative phosphorylation, and ultimately, cell death.[1]
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Inhibition of Carnitine Palmitoyltransferase-1 (CPT-1): By inhibiting CPT-1, S-15176 shifts the

heart's energy metabolism from fatty acid oxidation to the more oxygen-efficient pathway of

glucose oxidation. This metabolic switch is a key strategy for protecting the ischemic

myocardium.

Modulation of the Electron Transport Chain: Evidence suggests that S-15176 can inhibit

complex III of the mitochondrial respiratory chain.[2] This action may contribute to the

reduction of oxidative stress during reperfusion.

ATP Synthase Activity Modulation: S-15176 has been observed to influence the activity of

ATP synthase, a key enzyme in cellular energy production.[3]

Protonophoric Activity: The compound also exhibits weak protonophoric activity, which may

play a role in its protective effects.[4]

The following diagram illustrates the proposed signaling pathway for the anti-ischemic effects of

S-15176.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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